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Introduction

Rongalite, chemically known as sodium hydroxymethanesulfinate (Na+HOCH2S02-), is a
versatile and commercially significant chemical compound.[1] It is also recognized by other
names such as sodium formaldehyde sulfoxylate and Bruggolite.[1] This guide provides an in-
depth overview of its core physicochemical properties, analytical methodologies, and key
applications, with a focus on the technical details relevant to scientific research and
development.

Physicochemical Properties

Rongalite is typically available as a dihydrate (NaHSO2-CH20-2H20), appearing as colorless or
white crystals or pieces.[1][2] It is highly soluble in water but only slightly soluble in alcohol.[2]
The anhydrous form is more stable, though the dihydrate will gradually decompose in humid
air.[2] A summary of its key quantitative properties is presented in Table 1.

Table 1: Physicochemical Properties of Rongalite
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Chemical Formula

CHsNaOsS (anhydrous)

[1]

CH7NaOsS (dihydrate)

[3]

Molar Mass

118.10 g/mol (anhydrous)

[1]

154.14 g/mol (dihydrate)

[1]

Appearance

Colorless crystals or white

pieces

[1]2]

Melting Point

64-68 °C (dihydrate,

decomposes)

[2]

Decomposition Temperature

Begins to decompose at 80 °C,

completely at 110-120 °C

[2]

Solubility in Water

Approx. 600 g/L (dihydrate)

[1]

Density

1.80-1.85 g/cm? (dihydrate)

[2]

pH of Aqueous Solution

9.5-105

Chemical Stability and Reactivity

Rongalite exhibits strong reducing properties, particularly at elevated temperatures.[2] Its

stability is significantly influenced by environmental conditions:

e Thermal Decomposition: The aqueous solution of Rongalite begins to decompose at

temperatures above 60°C.[4] Upon heating to 120°C, it decomposes to produce toxic gases,

including formaldehyde and hydrogen sulfide.[4]

» Acidic Decomposition: Rongalite is readily decomposed by dilute acids.[3]

e Atmospheric Stability: While the anhydrous form is quite stable, the dihydrate gradually

breaks down in the presence of moist air.[2]

¢ Incompatibilities: It is incompatible with strong oxidizing agents.[3]
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Experimental Protocols
Determination of Purity

lodometric Titration (for separate determination of Rongalite and Sodium Hydrosulfite):

This method allows for the distinct quantification of Rongalite and sodium hydrosulfite in a
solution.[5]

» Total Reductant Titration:
o Take a known volume of the sample solution.
o Mix with a formalin solution.

o Titrate the mixture with a standardized iodine solution in the presence of a starch indicator.
This determines the total content of Rongalite and sodium hydrosulfite.[5]

e Rongalite Titration:

Take an identical volume of the sample solution.

o

Heat the solution at 40-50°C for 10-40 minutes to selectively decompose the sodium
hydrosulfite.[5]

[¢]

Cool the solution and mix with a formalin solution.

[¢]

Titrate with the standardized iodine solution and starch indicator to determine the

[¢]

Rongalite content.[5]
o Calculation:

o The sodium hydrosulfite content is calculated by the difference between the total reductant
titration and the Rongalite titration.[5]

High-Performance Liquid Chromatography (HPLC):

Areverse-phase HPLC method can be employed for the analysis of Rongalite.[6][7]
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e Column: A Newcrom R1 or C18 column is suitable for separation.[6]

* Mobile Phase: A mixture of acetonitrile (MeCN) and water, with phosphoric acid as an
additive, is a common mobile phase. For mass spectrometry (MS) compatibility, formic acid
should be used instead of phosphoric acid.[6][7]

o Detection: UV detection is typically used.

e Note: The exact gradient, flow rate, and temperature must be optimized for the specific
instrument and column used.

Thermal Analysis

Thermogravimetric Analysis (TGA):

TGA measures the change in mass of a sample as a function of temperature, providing
information on its thermal stability and decomposition.[8][9]

A small, accurately weighed sample of Rongalite is placed in a TGA crucible.

The sample is heated in a controlled atmosphere (e.g., nitrogen or air) at a constant rate.

The weight loss is recorded as a function of temperature to create a thermogram.

The thermogram can be used to identify the temperatures at which decomposition events
occur.[8]

Differential Scanning Calorimetry (DSC):

DSC measures the heat flow into or out of a sample as it is heated or cooled, identifying phase
transitions and thermal events.[10][11]

» Asmall, weighed sample of Rongalite is sealed in a DSC pan.
e An empty reference pan is also prepared.

» Both pans are heated or cooled at a controlled rate in the DSC instrument.
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e The difference in heat flow between the sample and the reference is measured, revealing
events such as melting and decomposition.[10]

Key Reactions and Mechanisms

Rongalite is a versatile reagent in organic synthesis, primarily utilized as a source of the
sulfoxylate anion (SO22~) and as a reducing agent.[12]

Synthesis of Rongalite

Rongalite is commercially prepared from sodium dithionite and formaldehyde.[1] This reaction
IS quantitative and can be used for the determination of dithionite.[1]

Sodium Dithionite +2 CH20 + H20

(Na2S204)
Rongalite
(HOCH2S0O2Na)
Formaldehyde
(CH20)
Sodium Formaldehyde Bisulfite

(HOCH2SOsNa)

Water

(H20)

Click to download full resolution via product page

Caption: Synthesis of Rongalite from sodium dithionite and formaldehyde.

Synthesis of Sulfones

Rongalite is a key reagent for the synthesis of sulfones through its reaction with alkylating
agents like alkyl halides.[12]
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Caption: General reaction scheme for the synthesis of sulfones using Rongalite.

Reduction of Vat Dyes

In the textile industry, Rongalite is used as a reducing agent for vat dyeing. It converts the
insoluble vat dye into its soluble leuco form, which can then impregnate the fabric.[13][14]
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Caption: The role of Rongalite in the reduction step of vat dyeing.

Redox-Initiated Polymerization

Rongalite can be used as a component of a redox initiator system, often paired with an

oxidizing agent like a persulfate, to initiate polymerization at lower temperatures than thermal
initiation.[14][15]
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Caption: Simplified workflow of redox-initiated polymerization using Rongalite.

Conclusion

Rongalite is a compound with a rich chemistry and a broad range of applications. Its well-
defined physicochemical properties, coupled with its reactivity as a potent reducing agent and a
source of the sulfoxylate anion, make it an invaluable tool in both industrial processes and
synthetic organic chemistry. This guide provides a foundational understanding of Rongalite for
researchers and professionals, highlighting the key technical aspects necessary for its effective
and safe utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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